Cas no 2229468-17-9 (2-(2-amino-1,1-difluoroethyl)-6-ethoxyphenol)

• Product Name: 2-(2-amino-1,1-difluoroethyl)-6-ethoxyphenol
• CAS No: 2229468-17-9
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 5963817
• PubChem ID: 165976736
• Update Time: 2025-10-11

2-(2-amino-1,1-difluoroethyl)-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1,1-difluoroethyl)-6-ethoxyphenol
• EN300-1947949
• 2229468-17-9

• Inchi： 1S/C10H13F2NO2/c1-2-15-8-5-3-4-7(9(8)14)10(11,12)6-13/h3-5,14H,2,6,13H2,1H3
• InChI Key： NFPOIYAEOILNNH-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC=C(C=1O)OCC)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(2-amino-1,1-difluoroethyl)-6-ethoxyphenol

2-(2-amino-1,1-difluoroethyl)-6-ethoxyphenol (CAS No 2229468-17-9): A Comprehensive Overview

The compound 2-(2-amino-1,1-difluoroethyl)-6-ethoxyphenol (CAS No 2229468-17-9) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an amino group, ethoxy group, and a phenolic hydroxyl group. The presence of these groups imparts versatile chemical properties, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of CAS No 2229468-17-9 in drug discovery efforts. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles. For instance, the amino group in the molecule can serve as a site for further functionalization, enabling the creation of derivatives with enhanced solubility and bioavailability. This makes CAS No 2229468-17-9 a promising candidate for developing novel therapeutic agents targeting various diseases.

In addition to its medicinal applications, CAS No 2229468-17-9 has also found utility in materials science. The ethoxy group in the molecule contributes to its ability to form stable polymer networks, which can be exploited in the development of advanced materials such as coatings and adhesives. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can exhibit improved mechanical properties and thermal stability, making them suitable for high-performance applications.

The synthesis of CAS No 2229468-17-9 involves a multi-step process that typically begins with the preparation of the phenolic precursor. This is followed by a series of functional group transformations to introduce the amino and ethoxy groups. Recent optimizations in synthetic protocols have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental perspective, understanding the fate and behavior of CAS No 2229468-17-9 in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to assess its potential impact on aquatic ecosystems and develop strategies for minimizing environmental risks.

Looking ahead, the versatility of CAS No 2230553355 (another related compound) suggests that it could serve as a platform for developing innovative solutions across multiple industries. Its unique combination of functional groups provides ample opportunities for chemical modification, enabling the creation of tailored materials and drugs with enhanced performance characteristics.

In conclusion, CAS No 30553355 represents a valuable addition to the arsenal of organic compounds available for scientific exploration and industrial applications. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.